4-(2,2-Dimethoxyethyl)aniline
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Overview
Description
4-(2,2-Dimethoxyethyl)aniline is an organic compound with the molecular formula C10H15NO2 . It is used in the manufacture of chemical compounds and is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 4-(2,2-Dimethoxyethyl)aniline consists of an amine group attached to a benzene ring . A related compound, 4-Bromo-N-(2,2-diethoxyethyl)-N-(2,2-dimethoxyethyl)aniline, has a molecular formula of C16H26BrNO4 and an average mass of 376.286 Da .Scientific Research Applications
Drug Synthesis
“4-(2,2-Dimethoxyethyl)aniline” is used in the synthesis of drugs. It possesses unique properties that make it suitable for various applications, including drug synthesis. For example, it has been used in the design and synthesis of thiourea-conjugating organic arsenic D-Glucose with anticancer activities .
Anticancer Activities
This compound has been used to strengthen the anticancer activity of other compounds . In a study, a thiourea moiety was used to strengthen the selectivity of 4-(1,3,2-dithiarsinan-2-yl) aniline 7 to tumor cells . This approach has shown promise in improving the therapeutic index of arsenic-containing compounds as chemotherapeutic agents .
Structural Optimization
Organic arsenic compounds such as p-aminophenylarsine oxide (p-APAO) are easier for structural optimization to improve drug-like properties such as pharmacokinetic properties, therapeutic efficacy, and target selectivity . “4-(2,2-Dimethoxyethyl)aniline” can be used in this context to enhance these properties .
Research Material
“4-(2,2-Dimethoxyethyl)aniline” is a valuable material for scientific research . It is available from suppliers for use in various research applications .
Safety and Hazards
properties
IUPAC Name |
4-(2,2-dimethoxyethyl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-12-10(13-2)7-8-3-5-9(11)6-4-8/h3-6,10H,7,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMTBZWCYAQYHBL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CC1=CC=C(C=C1)N)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90592560 |
Source
|
Record name | 4-(2,2-Dimethoxyethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90592560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,2-Dimethoxyethyl)aniline | |
CAS RN |
392630-73-8 |
Source
|
Record name | 4-(2,2-Dimethoxyethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90592560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.